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Compound of Interest

Acetamide, N-[2-[4-
Compound Name:
(acetyloxy)phenyllethyl]-

Cat. No.: B084913

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of
Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]-, also known as N,O-Diacetyltyramine. This
document is intended to supplement, not replace, institutional safety protocols and professional
judgment.

Product Information and Physicochemical
Properties

Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- is an organic compound with potential
applications in medicinal chemistry and pharmaceutical research. It has been identified as a
fungal metabolite and investigated for its biological activities.[1]

Table 1: Physicochemical Data
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Property Value Source

N,O-Diacetyltyramine, 4-(2-

Synonyms acetamidoethyl) Phenyl [2]
Acetate

CAS Number 14383-56-3 [2]

Molecular Formula C12H15NO3 [3]

Molecular Weight 221.3 g/mol [3]

Appearance Solid

Safety and Handling

While a specific hazard classification is not listed in all databases, it is crucial to handle this
compound with care, adhering to standard laboratory safety practices.

Table 2: Hazard and Safety Information
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Aspect Recommendation Source

Not classified as a hazardous
substance or mixture in some
o sources. However, always
Hazard Classification _ _
handle with caution as the
toxicological properties may

not be fully investigated.

] ) Wear protective gloves,
Personal Protective Equipment _
clothing, and eye/face

(PPE) _

protection.

Use in a well-ventilated area,
Engineering Controls preferably in a chemical fume

hood.

Avoid inhalation, ingestion, and
) ] contact with skin and eyes.
Hygiene Practices
Wash hands thoroughly after

handling.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek
medical attention if irritation persists.

 Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration. Seek
medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Spill and Leak Procedures:
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In case of a spill, wear appropriate PPE. Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area and wash
the spill site after material pickup is complete.

Storage

Proper storage is essential to maintain the integrity and stability of the compound.
Storage Conditions:

» Store in a tightly closed container.

e Keep in a cool, dry, and well-ventilated place.

Experimental Protocols

The following are general protocols for handling and preparing Acetamide, N-[2-[4-
(acetyloxy)phenyl]ethyl]- for in vitro experiments.

Protocol 1: Preparation of Stock Solutions
o Objective: To prepare a concentrated stock solution for use in cell-based assays.
o Materials:
o Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- powder
o Dimethyl sulfoxide (DMSO), cell culture grade
o Sterile microcentrifuge tubes
o Calibrated pipettes
e Procedure:

1. Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of the
compound.
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2. Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

3. Vortex or sonicate briefly until the compound is completely dissolved.

4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

5. Store the stock solutions at -20°C or -80°C.
Protocol 2: In Vitro Cytotoxicity Assay (Example)

This compound has been shown to be cytotoxic to several cancer cell lines, including MDA-
MB-231, HeLa, MCF-7, and OAW-42 cells.

» Objective: To determine the cytotoxic effects of the compound on a cancer cell line (e.g.,
MDA-MB-231).

e Materials:
o MDA-MB-231 cells
o Complete cell culture medium (e.g., DMEM with 10% FBS)
o 96-well cell culture plates
o Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- stock solution
o MTT or similar cell viability reagent
o Plate reader
e Procedure:

1. Seed MDA-MB-231 cells in a 96-well plate at a predetermined density and allow them to
adhere overnight.
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2. Prepare serial dilutions of the compound from the stock solution in complete cell culture
medium.

3. Remove the old medium from the cells and add the medium containing the different
concentrations of the compound. Include a vehicle control (medium with DMSO at the
highest concentration used for the compound).

4. Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a COz incubator.

5. Add the cell viability reagent (e.g., MTT) to each well and incubate according to the
manufacturer's instructions.

6. Measure the absorbance or fluorescence using a plate reader to determine cell viability.

7. Calculate the ICso value (the concentration of the compound that inhibits cell growth by
50%).

Biological Activity and Signaling Pathways

Acetamide, N-[2-[4-(acetyloxy)phenyl]ethyl]- has demonstrated antibacterial activity against
both Gram-positive and Gram-negative bacteria, as well as antifungal properties. In cancer
research, it has been shown to be cytotoxic to various cancer cell lines. One of its reported
mechanisms of action is the suppression of STAT3 (Signal Transducer and Activator of
Transcription 3) phosphorylation.

Experimental Workflow for Handling and In Vitro Testing
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General Experimental Workflow
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Caption: General workflow for preparing and testing the compound in vitro.

Simplified STAT3 Signaling Pathway Inhibition
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Inhibition of STAT3 Phosphorylation
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Caption: Simplified diagram of STAT3 pathway inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084913#handling-and-storage-of-acetamide-n-2-4-
acetyloxy-phenyl-ethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b084913?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/14383-56-3/
https://www.caymanchem.com/product/28738/n-o-diacetyltyramine
https://file.glpbio.com/quotepdf/sds.php?token=3YCYqKanYxQiNKBbfAYxZUcRoNzKdVRM-378PZKy0aMe-YLXL1hadprjfr9xhm4VHr7frki35YwE8avZIr-rgZLPJZ5ALf0O3z_7YR1fyVNq-G852bRoMpyCZ36twnlttfPUsOBI0NCtR
https://www.benchchem.com/product/b084913#handling-and-storage-of-acetamide-n-2-4-acetyloxy-phenyl-ethyl
https://www.benchchem.com/product/b084913#handling-and-storage-of-acetamide-n-2-4-acetyloxy-phenyl-ethyl
https://www.benchchem.com/product/b084913#handling-and-storage-of-acetamide-n-2-4-acetyloxy-phenyl-ethyl
https://www.benchchem.com/product/b084913#handling-and-storage-of-acetamide-n-2-4-acetyloxy-phenyl-ethyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084913?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

